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Compound of Interest

Compound Name: N-Methylcyclohexylamine

Cat. No.: B046574 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of N-
Methylcyclohexylamine in water and various organic solvents. Understanding the solubility of

this secondary aliphatic amine is crucial for its application in pharmaceutical synthesis, as a

corrosion inhibitor, and as a solvent in various chemical processes. This document compiles

available quantitative and qualitative data, details experimental protocols for solubility

determination, and presents a logical workflow for these procedures.

Solubility Profile of N-Methylcyclohexylamine
N-Methylcyclohexylamine, with the chemical formula C₇H₁₅N, is a colorless to pale yellow

liquid. Its solubility is a key physicochemical property influencing its handling, application, and

reaction kinetics.

Quantitative Solubility Data
The solubility of N-Methylcyclohexylamine in water has been determined quantitatively. The

available data is summarized in the table below.
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Solvent Chemical Formula Temperature (°C) Solubility

Water H₂O 20
5.4 g/100 mL[1][2][3]

[4][5]

Water H₂O 20 54 g/L[6][7]

Qualitative Solubility in Organic Solvents
While specific quantitative data for the solubility of N-Methylcyclohexylamine in a wide range

of organic solvents is not readily available in the literature, it is widely reported to be soluble in

many common organic solvents. It is described as being miscible with solvents like ethanol and

ether.[8] Its solubility in polar organic solvents such as ethanol and methanol is noted to be

high.[8] Generally, it is considered easily soluble in organic solvents like ethanol and ether.

This high solubility in organic solvents can be attributed to the molecule's cyclohexyl and

methyl groups, which are lipophilic in nature.

Experimental Protocols for Solubility Determination
The following are detailed methodologies for determining the solubility of amines like N-
Methylcyclohexylamine. These protocols are based on established laboratory practices for

solubility assessment.

Protocol 1: Determination of Solubility in Water
This protocol outlines the steps to quantitatively determine the solubility of N-
Methylcyclohexylamine in water.

Materials:

N-Methylcyclohexylamine (high purity)

Distilled or deionized water

Analytical balance

Temperature-controlled shaker or water bath
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Centrifuge

Calibrated volumetric flasks and pipettes

pH meter

Gas chromatograph (GC) or high-performance liquid chromatograph (HPLC) with a suitable

detector

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of N-Methylcyclohexylamine to a known volume of water in a

sealed, temperature-controlled vessel.

Agitate the mixture at a constant temperature (e.g., 20°C) for a prolonged period (e.g., 24-

48 hours) to ensure equilibrium is reached.

Phase Separation:

Allow the mixture to stand undisturbed at the constant temperature to allow for the

separation of the aqueous and organic phases.

For a more complete separation, centrifuge the mixture at a controlled temperature.

Sample Analysis:

Carefully withdraw a known volume of the clear, saturated aqueous phase.

Prepare a series of standard solutions of N-Methylcyclohexylamine in water with known

concentrations.

Analyze the saturated solution and the standard solutions using a calibrated analytical

technique such as GC or HPLC.

Calculation of Solubility:
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Construct a calibration curve from the analysis of the standard solutions.

Determine the concentration of N-Methylcyclohexylamine in the saturated aqueous

phase from the calibration curve.

Express the solubility in desired units, such as g/100 mL or mol/L.

Protocol 2: Qualitative and Semi-Quantitative Solubility
in Organic Solvents
This protocol describes a method for determining the solubility of N-Methylcyclohexylamine in

various organic solvents.

Materials:

N-Methylcyclohexylamine

A selection of organic solvents (e.g., ethanol, methanol, acetone, diethyl ether, toluene,

hexane)

Small, sealed test tubes or vials

Vortex mixer

Graduated pipettes

Procedure:

Initial Screening:

In a series of labeled test tubes, add a small, known volume (e.g., 1 mL) of each organic

solvent.

To each test tube, add a small, measured amount of N-Methylcyclohexylamine (e.g., 0.1

mL).

Seal the test tubes and vortex for a few minutes.
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Visually inspect for miscibility or the presence of a single phase. Record the observations

as "miscible," "partially soluble," or "insoluble."

Semi-Quantitative Determination (for "partially soluble" cases):

If the amine is not fully miscible, incrementally add small, known volumes of the organic

solvent to the test tube, vortexing after each addition, until a single phase is achieved.

Record the total volume of solvent required to dissolve the initial amount of the amine.

Alternatively, to a known volume of the solvent, incrementally add small, known amounts

of the amine until saturation is observed (persistent cloudiness or phase separation).

Experimental Workflow Visualization
The following diagram illustrates a general workflow for determining the solubility of an amine in

a given solvent.
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Experimental Workflow for Solubility Determination

Start: Select Amine and Solvent

Prepare Supersaturated Mixture

Equilibrate at Constant Temperature
(e.g., 24-48h with agitation)

Phase Separation
(Settling or Centrifugation)

Withdraw Aliquot of Saturated Solution

Analyze Concentration
(e.g., GC, HPLC, Titration)

Calculate Solubility

End: Report Solubility Data

Click to download full resolution via product page

Caption: A generalized workflow for the experimental determination of amine solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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